5-chloro-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 5-chloro-2-[[2-[(4-chlorophenyl)methylsulfanyl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H13Cl2NO3S/c17-11-3-1-10(2-4-11)8-23-9-15(20)19-14-6-5-12(18)7-13(14)16(21)22/h1-7H,8-9H2,(H,19,20)(H,21,22)
• InChI Key: RXFKOBCMGWVLOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NC2=C(C=C(C=C2)Cl)C(=O)O)Cl
• Molecular Formula: C16H13Cl2NO3S
• Molecular Weight: 370.2 g/mol

Description

5-chloro-2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoic acid is a chemical compound with a linear formula of C16H12Cl2NO3S. It has an average mass of 369.243 Da and a monoisotopic mass of 367.992035 Da. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of such compounds often involves reactions at the benzylic position, which are very important for synthesis problems. The ability to plan a successful multistep synthesis of a complex molecule requires a working knowledge of the uses and limitations of a great many organic reactions. Not only must you know which reactions to use, you must also know when to use them because the order in which reactions are carried out is often critical to the success of the overall scheme.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite complex due to the presence of multiple functional groups. Reactions at the benzylic position are particularly important. These could include free radical bromination, nucleophilic substitution, and oxidation.

Safety and Hazards

This compound is sold as-is, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final. It’s important to handle this compound with care, using appropriate safety measures such as wearing protective gloves and clothing, and working in a well-ventilated area.